4,6-Dichloro-2-piperidin-1-yl-1,3-benzothiazole

• IUPAC Name: 4,6-dichloro-2-piperidin-1-yl-1,3-benzothiazole
• InChI: InChI=1S/C12H12Cl2N2S/c13-8-6-9(14)11-10(7-8)17-12(15-11)16-4-2-1-3-5-16/h6-7H,1-5H2
• InChI Key: ZNHKZFSEGDXXMF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(S2)C=C(C=C3Cl)Cl
• Molecular Formula: C12H12Cl2N2S
• Molecular Weight: 287.2 g/mol
• CAS No.: 252725-58-9

Description

4,6-Dichloro-2-piperidin-1-yl-1,3-benzothiazole is a useful research compound. Its molecular formula is C12H12Cl2N2S and its molecular weight is 287.2. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Microbial Studies : Patel and Agravat (2007) synthesized derivatives of benzothiazole and evaluated them for their antibacterial and antifungal activities. The study highlighted the potential of these compounds in microbial studies (Patel & Agravat, 2007).

• Antimicrobial Activity : In another study, Patel, Agravat, and Shaikh (2011) investigated the antimicrobial activity of pyridine derivatives, including those related to benzothiazole, against various bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).

• Antimicrobial Nano-Materials : Mokhtari and Pourabdollah (2013) examined N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives for their antimicrobial activities against pathogenic bacteria and Candida species, as well as their cytotoxic properties (Mokhtari & Pourabdollah, 2013).

• Antimycobacterial Activity : Sathe, Jaychandran, Sreenivasa, and Jagtap (2011) explored fluorinated benzothiazolo imidazole compounds, demonstrating promising antimicrobial activity, suggesting their potential as new antibacterial agents (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).

• Antitumor Evaluation : Al-Omran, Mohareb, and El-Khair (2014) synthesized compounds involving benzothiazole and evaluated them for cytotoxicity against tumor and normal cell lines, indicating their potential in antitumor research (Al-Omran, Mohareb, & El-Khair, 2014).

• Broad Spectrum Antibacterial Activities : He et al. (2003) synthesized a series of 2-piperidin-4-yl-benzimidazoles and found them effective against both Gram-positive and Gram-negative bacteria, highlighting their potential as new antibacterial agents (He et al., 2003).

• Anti-acetylcholinesterase Activity : Mohsen, Kaplancıklı, Özkay, and Yurttaş (2014) investigated benzothiazole derivatives for their potential as anticholinesterase agents, indicating their utility in neurological research (Mohsen, Kaplancıklı, Özkay, & Yurttaş, 2014).

• Pharmacological Activity in Antiobesity Drugs : Zarrinmayeh et al. (1998) synthesized benzimidazoles as selective neuropeptide Y Y1 receptor antagonists, aiming to develop antiobesity drugs (Zarrinmayeh et al., 1998).